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Abstract & Technology Overview
The delivery of nucleic acid therapeutics (mRNA, siRNA, pDNA) requires a vehicle capable of

navigating two distinct biological barriers: the endosomal membrane and the cytosolic release.

[1][2] Standard ionizable lipids (e.g., MC3, SM-102) rely primarily on pH-dependent protonation

for endosomal escape.

SSPalm (SS-cleavable protonated amino lipid) technology introduces a dual-sensing

mechanism.[3] These lipids contain:

Tertiary Amines: Protonate in the acidic endosome (pH ~5.5–6.0) to facilitate membrane

fusion.

Disulfide (SS) Linkers: Cleave in the highly reductive cytosolic environment (high Glutathione

concentration), triggering rapid lipid degradation and cargo release.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15574984#bc-rfq
https://www.mdpi.com/1999-4923/13/4/544
https://pmc.ncbi.nlm.nih.gov/articles/PMC6602409/
https://www.researchgate.net/publication/346500515_Development_of_an_SS-Cleavable_pH-Activated_Lipid-Like_Material_ssPalm_as_a_Nucleic_Acid_Delivery_Device
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide details the microfluidic synthesis of SSPalm LNPs. Unlike bulk mixing (ethanol

injection), microfluidics allows for the controlled precipitation of lipids, resulting in highly

monodisperse particles (<0.2 PDI) with reproducible encapsulation efficiencies >90%.

Mechanism of Action
The following diagram illustrates the dual-sensing pathway of SSPalm LNPs from formation to

payload release.
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Caption: Dual-sensing mechanism of SSPalm lipids.[3] pH-triggered endosomal escape is

followed by GSH-triggered disulfide cleavage in the cytosol.

Materials & Equipment
Reagents

Ionizable Lipid: SSPalm derivative (e.g., SSPalmE-P4C2 or SSPalmO-Phe).

Source: NOF Corporation or custom synthesis (Akita Lab protocols).

Helper Lipids:

DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine) OR DOPE (1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine).

Cholesterol (High purity, animal-free).

PEG-Lipid: DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000).

[4]

Payload: mRNA (capped/tailed) or siRNA dissolved in buffer.[5][6]
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Solvents: Ethanol (200 proof, molecular biology grade), Citrate Buffer (10mM, pH 4.0), PBS

(pH 7.4).

Equipment
Microfluidic System: NanoAssemblr (Precision NanoSystems) or generic Staggered

Herringbone Mixer (SHM) setup with dual syringe pumps.

Purification: Tangential Flow Filtration (TFF) system (100-300 kDa cutoff) or Slide-A-Lyzer

Dialysis Cassettes (20k MWCO).

Analysis: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer), RiboGreen

Assay kit.

Experimental Protocol
Phase 1: Reagent Preparation (Self-Validating Step)
Goal: Ensure accurate molar ratios, which are critical for LNP stability.

Lipid Stock Preparation: Dissolve each lipid individually in ethanol to a concentration of 10

mg/mL.

Molar Ratio Calculation:

Standard SSPalmE Formulation:SSPalmE / DOPE / Cholesterol / DMG-PEG2000[4][7]

Molar Ratio:60 : 30 : 10 : 3 (Optimized for vaccines/CTL activity).[7]

Alternative (Liver siRNA):52.5 : 7.5 : 40 : 3 (SSPalmO-Phe / DOPC / Chol / PEG).

Lipid Mix (Organic Phase): Combine the lipid stocks into a single vial to achieve the target

molar ratio. Dilute with ethanol to a final Total Lipid Concentration (TLC) of 10–12.5 mM.

Validation: The mixture must be optically clear. Turbidity indicates lipid precipitation (check

water content in ethanol).

Aqueous Phase: Dilute nucleic acid payload in 10mM Citrate Buffer (pH 4.0).
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Target N/P Ratio (Nitrogen to Phosphate): Typically 5:1 to 10:1.

Calculation: Calculate the mass of RNA required based on the N/P ratio and the specific

molecular weight of the SSPalm lipid used.

Phase 2: Microfluidic Mixing
Goal: Controlled nanoprecipitation via chaotic advection.

Workflow Diagram:
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Caption: Microfluidic workflow. Critical parameters: Flow Rate Ratio (FRR) and Total Flow Rate

(TFR).[8][9]

Step-by-Step:

Prime System: Flush the microfluidic chip with ethanol (organic inlet) and citrate buffer

(aqueous inlet) to remove air bubbles.

Set Flow Parameters:

Flow Rate Ratio (FRR):3:1 (Aqueous : Organic).[10] This yields a final solvent mixture of

25% Ethanol.

Total Flow Rate (TFR):12 mL/min (for benchtop scale). Higher TFRs (up to 20 mL/min)

generally reduce particle size.

Run: Inject the fluids. Collect the first 200 µL as waste (dead volume), then collect the

sample into a sterile tube.

Immediate Stabilization: Dilute the output 1:1 with PBS (pH 7.4) immediately after collection.

This raises the pH and reduces ethanol concentration to <12.5%, stabilizing the LNPs.

Phase 3: Downstream Processing
Buffer Exchange (Dialysis/TFF):

Dialysis:[8][11] Use 20k MWCO cassettes. Dialyze against 1000x volume of PBS (pH 7.4)

for 2 hours, replace buffer, and dialyze overnight at 4°C.

TFF: For volumes >10 mL, use hollow fiber cartridges (100 kDa). Diafilter 5–10 volumes of

PBS.

Concentration: Concentrate to desired RNA concentration (e.g., 0.1 – 0.5 mg/mL).

Sterile Filtration: Pass through a 0.2 µm PES syringe filter.

Scientist's Note: If backpressure is high, do not force it. High pressure can shear LNPs.
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Characterization & Quality Control
Every batch must meet these specifications before in vivo use.

Parameter Method
Acceptance
Criteria

Scientific Rationale

Particle Size (Z-avg) DLS (in PBS) 60 – 100 nm

<60 nm may have

lower payload

capacity; >120 nm

reduces tissue

penetration.

Polydispersity (PDI) DLS < 0.20

PDI > 0.2 indicates

aggregation or

multimodal

populations

(instability).

Zeta Potential
ELS (in 10mM

HEPES)

Near Neutral (-5 to +5

mV)

Neutral surface

charge reduces non-

specific protein

adsorption

(opsonization) in

blood.

Encapsulation

Efficiency

RiboGreen (+/- Triton

X)
> 90%

High EE ensures drug

economy and

minimizes toxicity

from free RNA.

pKa TNS Assay 6.2 – 6.8

Critical for endosomal

escape. If pKa is too

low, no escape; too

high, toxicity.

Scientist's Notes on Troubleshooting
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High PDI (>0.2): Often caused by slow mixing or air bubbles in the chip. Increase TFR or

degas buffers.

Low Encapsulation (<80%): Check the pH of the Citrate buffer. It must be pH 4.0 to fully

protonate the SSPalm lipid (ensure electrostatic binding to RNA).

Precipitation: If the outlet tube is cloudy, lipids have crashed out. Reduce the lipid

concentration in the ethanol stream or check if the FRR is accurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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